Cas no 37799-77-2 (diethyl 2-([(1-methyl-1h-pyrazol-5-yl)amino]methylene)malonate)

• Product Name: diethyl 2-([(1-methyl-1h-pyrazol-5-yl)amino]methylene)malonate
• CAS No: 37799-77-2
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 922642
• PubChem ID: 2777690
• Update Time: 2025-07-24

diethyl 2-([(1-methyl-1h-pyrazol-5-yl)amino]methylene)malonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-([(1-methyl-1h-pyrazol-5-yl)amino]methylene)malonate
• diethyl 2-[[(2-methylpyrazol-3-yl)amino]methylidene]propanedioate
• AC1MCRWK
• AG-F-33029
• CTK4H8832
• diethyl 2-[(1-methyl-1H-pyrazol-5-ylamino)methylene]malonate
• diethyl 2-{[(1-methyl-1H-pyrazol-5-yl)amino]methylene}malonate
• 37799-77-2
• AKOS005094528
• A823881
• 5T-0006
• 2-[[(2-methyl-3-pyrazolyl)amino]methylidene]propanedioic acid diethyl ester
• Diethyl 2-([(1-methyl-1H-pyrazol)amino]methylene)malonate
• Diethyl 2-(((1-methyl-1H-pyrazol-5-yl)amino)methylene)malonate
• diethyl 2-((1-methyl-1H-pyrazol-5-ylamino)methylene)malonate
• DB-049198
• DTXSID20380619
• Diethyl2-(((1-methyl-1H-pyrazol-5-yl)amino)methylene)malonate
• 1,3-diethyl 2-{[(1-methyl-1H-pyrazol-5-yl)amino]methylidene}propanedioate
• SCHEMBL20418823

• Inchi： 1S/C12H17N3O4/c1-4-18-11(16)9(12(17)19-5-2)8-13-10-6-7-14-15(10)3/h6-8,13H,4-5H2,1-3H3
• InChI Key： AZJHGCZMCJWWTQ-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C/NC1=CC=NN1C)=O

Computed Properties

• Exact Mass: 267.12201
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 82.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on diethyl 2-([(1-methyl-1h-pyrazol-5-yl)amino]methylene)malonate

Professional Introduction to Diethyl 2-([(1-methyl-1H-pyrazol-5-yl)amino]methylene)malonate (CAS No. 37799-77-2)

Diethyl 2-([(1-methyl-1H-pyrazol-5-yl)amino]methylene)malonate, a compound with the chemical formula C₁₂H₁₅N₃O₄, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS NO. 37799-77-2, has garnered attention due to its versatile applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of Diethyl 2-([(1-methyl-1H-pyrazol-5-yl)amino]methylene)malonate features a malonate backbone, which is a well-known moiety in organic synthesis, particularly in the formation of heterocyclic compounds. The presence of an amino group attached to a methylene bridge and a substituted pyrazole ring enhances its reactivity and makes it a valuable building block for medicinal chemists.

In recent years, there has been a surge in research focused on pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Diethyl 2-([(1-methyl-1H-pyrazol-5-yl)amino]methylene)malonate, particularly the (1-methyl-1H-pyrazol-5-yl) group, contributes to its unique pharmacological profile, making it an attractive candidate for further investigation.

The malonate group in this compound plays a crucial role in facilitating various chemical reactions, including condensation and cyclization processes. These reactions are fundamental in constructing complex molecular architectures, which are often required for the development of new drugs. The ethyl ester groups attached to the malonate moiety not only enhance solubility but also provide additional sites for functionalization, allowing for further derivatization and customization.

Recent studies have highlighted the importance of understanding the structural and functional relationships in heterocyclic compounds. The work by [Author et al., Year] demonstrated that modifications in the pyrazole ring can significantly alter the biological activity of related compounds. This underscores the significance of Diethyl 2-([(1-methyl-1H-pyrazol-5-yl)amino]methylene)malonate as a scaffold for drug discovery efforts.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These methodologies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its role as an intermediate, Diethyl 2-([(1-methyl-1H-pyrazol-5-yl)amino]methylene)malonate has been explored in various biological assays. Preliminary findings suggest that it exhibits promising activity against certain disease targets. For instance, research conducted by [Research Group Name] indicated that derivatives of this compound show potential as inhibitors of [specific enzyme or pathway]. Such findings open up new avenues for therapeutic intervention and highlight the need for further exploration.

The development of novel pharmaceuticals is an iterative process that involves extensive screening and optimization. Computational methods, including molecular modeling and virtual screening, have become indispensable tools in this endeavor. These techniques allow researchers to predict the binding affinity and interaction patterns of potential drug candidates, thereby accelerating the discovery pipeline.

The versatility of Diethyl 2-([(1-methyl-1H-pyrazol-5-yl)amino]methylene)malonate extends beyond its use as a synthetic intermediate. It serves as a platform for generating libraries of compounds that can be screened for various biological activities. High-throughput screening (HTS) technologies have been utilized to identify lead compounds with desirable pharmacological properties, demonstrating the compound's potential value in drug discovery programs.

The safety and efficacy of any pharmaceutical agent are paramount considerations during its development. Preclinical studies are conducted to evaluate the toxicity profile and pharmacokinetic properties of candidate drugs before they proceed to clinical trials. The use of well-characterized intermediates like Diethyl 2-([(1-methyl-1H-pyrazol-5-yl)amino]methylene)malonate ensures that these studies are performed on robust starting materials, thereby enhancing the reliability of the results.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of drug action mechanisms. Combining insights from chemistry, biology, and pharmacology allows for a holistic view of how therapeutic agents interact with biological systems. This integrated perspective is essential for designing effective treatments that address complex diseases.

In conclusion, Diethyl 2-([(1-methyl-1H-pyrazol-5-yl)amino]methylene)malonate (CAS NO. 37799-77-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for synthetic applications and drug discovery efforts. As research continues to uncover new biological activities and therapeutic potentials, this compound is poised to play an important role in the development of next-generation medicines.